Cas no 100537-55-1 (5-(Furan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(Furan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylic acid
• CAS No: 100537-55-1
• MF: C₁₄H₁₀N₂O₃
• MW: 254.24080324173
• MDL: MFCD06245333
• CID: 138088
• PubChem ID: 2771621
• Update Time: 2025-10-31

5-(Furan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Furan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid, 5-(2-furanyl)-1-phenyl-
• 5-(2-furyl)-1-phenyl-1H-pyrazole-3-carboxylic acid
• 5-(FUR-2-YL)-1-PHENYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 5-(furan-2-yl)-1-phenylpyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid,5-(2-furanyl)-1-phenyl
• 5-[2]Furyl-1-phenyl-1H-pyrazol-3-carbonsaeure
• SCHEMBL1816556
• DTXSID70377978
• FT-0729185
• 5-(2-Furyl)-1-phenyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
• 3-(2-CHLORO-4-FLUORO-PHENYL)-PROPIONICACID
• MFCD06245333
• 1H-Pyrazole-3-carboxylic acid, 5-(2-furanyl)-1-phenyl-
• DYXLCKGZAKVTAF-UHFFFAOYSA-N
• 100537-55-1
• AKOS000155959

• MDL： MFCD06245333
• Inchi： 1S/C14H10N2O3/c17-14(18)11-9-12(13-7-4-8-19-13)16(15-11)10-5-2-1-3-6-10/h1-9H,(H,17,18)
• InChI Key： DYXLCKGZAKVTAF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC(C(=O)O)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 254.06900
• Monoisotopic Mass: 254.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 475.1°Cat760mmHg
• Flash Point: 241.1°C
• Refractive Index: 1.656
• PSA: 68.26000
• LogP: 2.83050

5-(Furan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 5-(Furan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylic acid

Research Brief on 5-(Furan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylic acid (CAS: 100537-55-1)

5-(Furan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylic acid (CAS: 100537-55-1) is a pyrazole-based carboxylic acid derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its furan and phenyl substituents, exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of anti-inflammatory and anticancer agents.

One of the key areas of research involving this compound is its role as a modulator of specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(Furan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylic acid exhibits inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's ability to bind to the active site of COX-2 with high affinity, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have also explored the anticancer potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-(Furan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylic acid showed promising cytotoxicity against several cancer cell lines, including breast and lung cancer. The researchers attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway, further underscoring its therapeutic relevance.

The synthesis and optimization of 5-(Furan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylic acid have also been a focus of recent research. Advances in synthetic methodologies, such as microwave-assisted synthesis and click chemistry, have enabled the efficient production of this compound and its derivatives. These developments are critical for accelerating the drug discovery process and facilitating structure-activity relationship (SAR) studies.

Despite these promising findings, challenges remain in the development of 5-(Furan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's versatile pharmacological profile and synthetic accessibility position it as a valuable tool for further research in chemical biology and drug discovery.

In conclusion, 5-(Furan-2-yl)-1-phenyl-1H-pyrazole-3-carboxylic acid (CAS: 100537-55-1) represents a compelling area of research in the field of medicinal chemistry. Its dual anti-inflammatory and anticancer properties, coupled with advances in synthetic chemistry, highlight its potential as a scaffold for developing novel therapeutics. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its mechanisms of action to fully realize its therapeutic potential.